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Compound of Interest

Compound Name: 1,8-Octanediol

Cat. No.: B150283

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1,8-Octanediol, a versatile linear diol
utilized in a wide array of research and development applications. This document outlines its
fundamental chemical properties, CAS registry number, and molecular weight, and delves into
its application in polymer synthesis and biocompatibility studies. Detailed experimental
protocols and workflow visualizations are provided to support practical laboratory applications.

Core Properties of 1,8-Octanediol

1,8-Octanediol, also known as octamethylene glycol, is a straight-chain aliphatic diol with the
chemical formula HO(CHz2)sOH.[1] It presents as a white solid at room temperature and is
soluble in water and methanol.[2] Its bifunctional nature, with hydroxyl groups at both ends of
an eight-carbon chain, makes it a valuable monomer in the synthesis of various polymers,
including polyesters and polyurethanes.[1][3]
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Property Value Source
CAS Number 629-41-4 [4]
Molecular Weight 146.23 g/mol

Molecular Formula CsH1802

Melting Point 57-61 °C

Boiling Point 172 °C at 20 mmHg

Solubility Soluble in water and methanol

Applications in Research and Drug Development

1,8-Octanediol is a key building block in the synthesis of biodegradable and biocompatible
polymers for biomedical applications. Its use in creating elastomers for soft tissue regeneration
and drug delivery systems is an active area of research. Furthermore, it is utilized in cosmetic
formulations as a humectant and emollient and serves as a precursor in the manufacture of
pharmaceuticals.

Experimental Protocols
Synthesis of Poly(1,8-octanediol-co-citrate) (POC)
Elastomer

Poly(1,8-octanediol-co-citrate) is a biodegradable elastomer with significant potential in tissue
engineering. The following protocol is a generalized procedure based on polycondensation
reactions described in the literature.

Materials:

1,8-Octanediol

Citric acid

Nitrogen gas supply

Round-bottom flask
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» Heating mantle with magnetic stirrer

¢ Vacuum oven

Procedure:

An equimolar amount of 1,8-octanediol and citric acid is added to a round-bottom flask.

e The flask is heated to 160°C under a nitrogen atmosphere to melt and dissolve the citric
acid.

e 1,8-Octanediol is then added to the molten citric acid, and the mixture is stirred to ensure
homogeneity.

e The polycondensation reaction is allowed to proceed at a specified temperature (e.g., 140-
160°C) for a defined period to form a prepolymer.

e The resulting prepolymer is then cast into a mold and post-polymerized in a vacuum oven at
a lower temperature (e.g., 60-80°C) for an extended period (e.g., 24-48 hours) to achieve the
desired cross-linking and elastomeric properties.

Hydrogenation of Diethyl Suberate to 1,8-Octanediol

A common laboratory-scale synthesis of 1,8-Octanediol involves the hydrogenation of esters
of suberic acid.

Materials:

Diethyl suberate

Copper-chromium oxide catalyst

High-pressure stainless-steel autoclave

Hydrogen gas supply

Solvent (e.g., n-hexane)

Procedure:
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e The diethyl suberate, copper-chromium oxide catalyst, and solvent are loaded into a high-
pressure autoclave.

e The autoclave is sealed and purged with nitrogen gas to remove air.

e The vessel is then pressurized with hydrogen gas to the desired reaction pressure (e.g., 2
MPa).

e The mixture is heated to the reaction temperature and stirred vigorously.

e The reaction is monitored for hydrogen uptake. Upon completion, the autoclave is cooled,
and the pressure is released.

e The catalyst is removed by filtration, and the 1,8-Octanediol is isolated from the solvent,
typically through distillation or recrystallization.

Visualized Experimental Workflow

The following diagram illustrates a generalized workflow for the synthesis of a biodegradable
polyester using 1,8-Octanediol as a monomer.
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Workflow for Biodegradable Polyester Synthesis
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Biodegradable Polyester
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Caption: A schematic workflow for the synthesis and characterization of a biodegradable
polyester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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